Cas no 77741-56-1 (1,5-Dihydroxy-2-(3,3-dimethylallyl)-3-methoxyxanthone)
77741-56-1 structure
Product Name:1,5-Dihydroxy-2-(3,3-dimethylallyl)-3-methoxyxanthone
CAS No:77741-56-1
MF:C19H18O5
MW:326.343225955963
CID:2006377
PubChem ID:10449043
Update Time:2025-04-21
1,5-Dihydroxy-2-(3,3-dimethylallyl)-3-methoxyxanthone Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Dihydroxy-2-(3,3-dimethylallyl)-3-methoxyxanthone
- 1,5-dihydroxy-2-isoprenyl-3-methoxyxanthone
- 1,5-dihydroxy-2-prenyl-3-methoxyxanthone
- 1,5-dihydroxy-3-methoxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
- 1,5-dihydroxy-3-methoxy-2-(3-methylbut-2-enyl)xanthone
- 1,5-dihydroxy-3-methoxy-2-prenylxanthone
- 1,5-dihydroxyl-2-(3-methylbut-2-enyl)-3-methoxyxanthone
- 3-Me ether-1,3,5-Trihydroxy-2-prenylxanthone
- CUDRAXANTHONE
- 1,5-dihydroxy-3-methoxy-2-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
- SCHEMBL2054113
- CHEBI:175157
- BDBM50325679
- 1,5-dihydroxy-3-methoxy-2-(3-methylbut-2-enyl)xanthen-9-one
- 1,5-dihydroxy-3-methoxy-2-(3-methylbut-2-enyl)-xanthone
- 77741-56-1
- CHEMBL1224332
- DTXSID301317524
- Gudraxanthone
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- Inchi: 1S/C19H18O5/c1-10(2)7-8-11-14(23-3)9-15-16(17(11)21)18(22)12-5-4-6-13(20)19(12)24-15/h4-7,9,20-21H,8H2,1-3H3
- InChI Key: INFMYEMPDJIILH-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C(C2C(=C(C(=CC1=2)OC)C/C=C(\C)/C)O)=O)O
Computed Properties
- Exact Mass: 326.11542367g/mol
- Monoisotopic Mass: 326.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 76Ų
1,5-Dihydroxy-2-(3,3-dimethylallyl)-3-methoxyxanthone Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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